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Compound of Interest

Compound Name: MK6-83

Cat. No.: B1676625

Essential Safety and Handling Guide for MK6-83

For research use only. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling MK6-83 (CAS 1062271-24-2).[1][2][3][4] It outlines
the necessary personal protective equipment (PPE), safe handling procedures, and disposal
plans to ensure a secure laboratory environment.

Compound Identification and Hazards

MKG6-83 is a synthetic organic compound that acts as a potent and specific agonist of the
transient receptor potential mucolipin-1 (TRPML1) channel.[1] While specific toxicology data is
limited, the compound should be handled with care as a potentially hazardous substance. A
thorough risk assessment should be conducted before beginning any experimental work.

Physicochemical Properties:
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Property Value
5-methyl-N-[2-(piperidin-1-
'UPAC Name yl)phent/l]th[io;f\:ne-z-suIfonamide
CAS Number 1062271-24-2
Molecular Formula C16H20N202S2
Molecular Weight 336.47 g/mol
Appearance Solid Powder

| Solubility | Soluble in DMSO (= 10 mM) |

Sources:

Risk Assessment and Control Workflow

Before handling MK6-83, a systematic risk assessment is mandatory. This process involves
identifying potential hazards and implementing appropriate control measures to minimize
exposure. The following workflow outlines the necessary steps.
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Workflow for Safe Handling of MK6-83

Preparation & Assessment

1. Review SDS &
Available Literature

'

2. Identify Potential Hazards
(e.g., skin/eye irritant, unknown toxicity)

'

3. Define Experimental Protocol
(quantities, concentrations, equipment)

Implementatipn of Controls

4. Select Engineering Controls
(Fume Hood, Ventilated Enclosure)

'

5. Determine Required PPE
(Based on Hazard Assessment)

'

6. Establish Safe Work Practices
(SOPs, Emergency Procedures)

Operation#i Disposal

7. Execute Experiment
Following SOPs

'

8. Decontaminate Surfaces
& Equipment

'

9. Dispose of Waste
(Follow Institutional Guidelines)

Click to download full resolution via product page

Caption: Risk assessment and control workflow for MK6-83.
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Personal Protective Equipment (PPE)

A risk assessment based on the specific experimental conditions will determine the exact PPE

required. However, the following table summarizes the minimum and recommended PPE for

handling MK6-83 in a laboratory setting.

Protection Type

Minimum Requirement

Recommended for Higher
Risk Tasks*

Chemical-resistant apron over

Body Flame-resistant lab coat.
lab coat.
Chemical splash goggles. A
ANSI Z87.1-compliant safety face shield should be worn in
Eye & Face S ) -
glasses with side shields. addition to goggles when there
is a significant splash hazard.
Standard nitrile gloves (ensure ) )
Double-gloving or using heavy-
Hand to check for breakthrough ) )
i duty chemical-resistant gloves.
times).
Footwear Closed-toe shoes. N/A

Respiratory

Not required when handled in

a certified chemical fume hood.

A NIOSH-approved respirator
may be necessary if working
outside a fume hood or if
aerosolization is possible.
Consult with your institution's

EHS department.

*Higher risk tasks include handling large quantities, preparing stock solutions, or procedures

with a high likelihood of splashing or aerosol generation.

Operational Plan: Handling and Storage

Engineering Controls:

e Always handle solid MK6-83 and its solutions in a certified chemical fume hood to minimize

inhalation exposure.
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Handling Procedures:

e Preparation: Before starting, ensure all required PPE is donned correctly and the fume hood
is functioning properly. Prepare all necessary equipment and reagents.

* Weighing: When weighing the solid compound, do so on a tared weigh paper or in a
container within the fume hood. Avoid generating dust.

e Solution Preparation: To prepare solutions, slowly add the solvent (e.g., DMSO) to the solid
MK6-83 to prevent splashing. If heating or sonication is required to dissolve the compound,
ensure the container is appropriately sealed or vented to avoid pressure buildup.

» Post-Handling: After handling, wipe down the work area in the fume hood with an appropriate
solvent (e.g., 70% ethanol), and wash hands thoroughly.

Storage:
o Store solid MK6-83 in a cool, dry, and dark place.

o For short-term storage (days to weeks), 0-4°C is recommended. For long-term storage
(months to years), store at -20°C.

» Stock solutions in DMSO should be stored at -20°C for up to one year or at -80°C for up to
two years.

Disposal Plan
All waste containing MK6-83 must be treated as hazardous chemical waste.
Waste Streams:

¢ Solid Waste: Contaminated PPE (gloves, weigh papers), and empty containers should be
collected in a designated, sealed hazardous waste bag or container.

o Liquid Waste: Unused solutions and contaminated solvents should be collected in a clearly
labeled, sealed hazardous waste container. Do not mix with incompatible waste streams.

Disposal Protocol:
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e Segregate waste into solid and liquid streams.

o Label all waste containers clearly with "Hazardous Waste" and list the chemical contents,
including MK6-83 and any solvents.

« Store waste containers in a designated satellite accumulation area.

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) department. Follow all local, state, and federal regulations for hazardous waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676625#personal-protective-equipment-for-
handling-mk6-83]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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